Cas no 122352-22-1 (Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate)

• Product Name: Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate
• CAS No: 122352-22-1
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5054590
• PubChem ID: 14201115
• Update Time: 2025-07-23

Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(2-amino-1,3-thiazol-4-yl)phenyl]acetate
• ethyl [4-(2-amino-1,3-thiazol-4-yl)phenyl]acetate
• NE53289
• Z367452346
• AKOS034243540
• ethyl2-[4-(2-amino-1,3-thiazol-4-yl)phenyl]acetate
• CS-0247113
• ETHYL 2-(4-(2-AMINOTHIAZOL-4-YL)PHENYL)ACETATE
• Z361883494
• EN300-35702
• 122352-22-1
• G25053
• Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate

• Inchi： 1S/C13H14N2O2S/c1-2-17-12(16)7-9-3-5-10(6-4-9)11-8-18-13(14)15-11/h3-6,8H,2,7H2,1H3,(H2,14,15)
• InChI Key： FGTLPGZDKKFCDQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1)CC(=O)OCC

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4

Additional information on Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate

Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate (CAS No: 122352-22-1) - A Comprehensive Overview

Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate, identified by its CAS number 122352-22-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate include a phenylacetic acid moiety linked to a thiazole ring, which is further substituted with an amino group. Such structural motifs are commonly found in biologically active compounds, suggesting potential applications in drug discovery and development.

The< strong>thiazole scaffold is particularly noteworthy due to its prevalence in natural products and pharmacologically active molecules. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the amino group in the< strong>2-Amino-1,3-thiazol-4-yl moiety enhances the compound's ability to interact with biological targets, such as enzymes and receptors. This feature makes< strong>Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with chronic diseases. Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate has been investigated for its potential role in modulating inflammatory responses and oxidative stress, which are key mechanisms involved in the pathogenesis of various diseases. Preliminary studies have suggested that this compound may exert its effects by inhibiting specific enzymes or interacting with receptors that regulate inflammatory processes.

The< strong>phenylacetic acid moiety in the structure of< strong>Ethyl 2-4-(2-Amino-1,3-thiazol-4-yl)phenylacetate is another critical feature that contributes to its biological activity. Phenylacetic acid derivatives are known to have various pharmacological effects, including analgesic, anti-inflammatory, and neuroprotective properties. The combination of these structural elements suggests that< strong>Ethyl 2-4-(2-Amino-1,3-thiazol-4-yll)phenylacetate may possess multiple therapeutic benefits.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of< strong>Ethyl 2-4-(2-Amino-l,3-thiazol--4-yll)phenyIacetate with biological targets more accurately. These studies have provided valuable insights into the compound's mechanism of action and have helped identify potential lead structures for further optimization. The integration of experimental data with computational approaches has been instrumental in understanding the pharmacological properties of this compound.

The synthesis of< strong>Ethyl 24(21Amin01l3thiaZol--41yI)phennIaetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this compound efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process. These efforts align with the broader goal of developing environmentally friendly methods for producing pharmaceutical intermediates.

In conclusion,< strong>Ethyl 24(21Amin01l3thiaZol--41yI)phennIaetate (CAS No: 12235222-l) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of novel drugs targeting various diseases.